Cas no 33893-37-7 ( )

• Product Name: &nbsp
• CAS No: 33893-37-7
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 918518
• PubChem ID: 289747
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• CHEMBL448333; N-p-C2H5O2CC6H4-salicylaldimine; ethyl 4-(2-hydroxybenzylideneamino)benzoate; 4-((E)-Salicylidenamino)-benzoesaeure-aethylester; N-Methansulfonamido-benzylcyanid; 4-((E)-Hydroxyimino-methyl)-1-methyl-pyridinium, Jodid; 4-((E)-hydroxyimino-methyl)-1-methyl-pyridinium, iodide; 4-((E)-salicylidenamino)-benzoic acid ethyl ester; N-(4-cyanomethylphenyl)methanesulfonamide; Salicylaldehyd-p-carbethoxyanil; trans-N-Salicyliden-&lt
• STL136994
• N-[4-(Cyanomethyl)phenyl]methanesulphonamide
• SCHEMBL4625352
• n-[4-(cyanomethyl)phenyl]methanesulfonamide
• NSC151985
• IABBFZUIRINZBY-UHFFFAOYSA-N
• NSC-151985
• N-(4-(Cyanomethyl)phenyl)methanesulfonamide
• DTXSID40955484
• 33893-37-7
• AKOS000390370
• AB00013310-01
•  

• Inchi： 1S/C9H10N2O2S/c1-14(12,13)11-9-4-2-8(3-5-9)6-7-10/h2-5,11H,6H2,1H3
• InChI Key： IABBFZUIRINZBY-UHFFFAOYSA-N
• SMILES： CS(NC1C=CC(CC#N)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 210.0464
• Monoisotopic Mass: 210.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.346
• Boiling Point: 387.2°C at 760 mmHg
• Flash Point: 188°C
• Refractive Index: 1.594
• PSA: 69.96
• LogP: 2.27798

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides